PDI-IN-1

• Molecular Formula: C30H37N3O7S
• Molecular Weight: 583.7 g/mol
• InChI: InChI=1S/C30H37N3O7S/c1-6-8-12-19-31-27(34)25(21-23-15-17-24(18-16-23)40-41(37,38)7-2)32-28(35)26(20-22-13-10-9-11-14-22)33-29(36)39-30(3,4)5/h1,7,9-11,13-18,25-26H,2,8,12,19-21H2,3-5H3,(H,31,34)(H,32,35)(H,33,36)/t25-,26-/m0/s1
• InChIKey: RNMDSOKRNOMQFX-UIOOFZCWSA-N

PDI-IN-1 (Compound P1) is a cell-permeable small molecule inhibitor of human protein disulfide isomerase (PDI), an endoplasmic reticulum chaperone and oxidoreductase implicated in cancer progression and thrombosis. The compound is a vinyl sulfonate-based probe that exhibits an in vitro enzymatic IC50 of 1.7 ± 0.4 μM against human PDI and a growth inhibitory concentration (GI50) of approximately 4 μM across several mammalian cancer cell lines.

PDI-IN-1 (Compound P1) for Research Procurement: A Cell-Permeable Protein Disulfide Isomerase Inhibitor

PDI-IN-1 (Compound P1) is a cell-permeable small molecule inhibitor of human protein disulfide isomerase (PDI), an endoplasmic reticulum chaperone and oxidoreductase implicated in cancer progression and thrombosis. The compound is a vinyl sulfonate-based probe that exhibits an in vitro enzymatic IC50 of 1.7 ± 0.4 μM against human PDI and a growth inhibitory concentration (GI50) of approximately 4 μM across several mammalian cancer cell lines [1].

Workflow

PDI enzymatic inhibition study fit

Property

Cell-permeable probe for live-cell PDI profiling

Selection Context

Reversible inhibition supports washout assay design

• [1] Ge J, Zhang CJ, Li L, et al. Small molecule probe suitable for in situ profiling and inhibition of protein disulfide isomerase. ACS Chem Biol. 2013;8(11):2577-2585. View Source

Why PDI-IN-1 Cannot Be Simply Replaced by Another PDI Inhibitor in Cancer or Thrombosis Research

The protein disulfide isomerase (PDI) family comprises over 20 members with distinct and overlapping physiological and pathological functions. PDI inhibitors are not functionally interchangeable; they differ significantly in their isoform selectivity profiles, mechanisms of action (e.g., covalent vs. non-covalent), cell permeability, and in vivo efficacy. For example, the covalent inhibitor PACMA 31 exhibits high cellular potency in ovarian cancer models but is an irreversible pan-PDI inhibitor, while the natural product analog 3-Methyltoxoflavin shows sub-micromolar enzyme inhibition but limited cell permeability [1] [2]. Consequently, substituting one PDI inhibitor for another without confirming target engagement and phenotypic outcome in a specific model can lead to spurious data interpretation and experimental failure. The following quantitative evidence details the specific profile of PDI-IN-1 relative to key comparators.

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Isoform selectivity profiles differ

The PDI family comprises over 20 members; pan-PDI or isoform-selective inhibitors may produce divergent cellular phenotypes.

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Mechanism mismatch: reversible vs. irreversible

Irreversible covalent inhibitors permanently modify active-site cysteines, altering target engagement dynamics compared to reversible probes.

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Cell permeability may not transfer

Enzyme-active compounds with limited cell penetration cannot replicate intracellular target engagement results obtained with cell-permeable probes.

• [1] Xu S, Butkevich AN, Yamada R, et al. Discovery of an orally active small-molecule irreversible inhibitor of protein disulfide isomerase for ovarian cancer treatment. Proc Natl Acad Sci U S A. 2012;109(40):16348-16353. View Source
• [2] Vatolin S, Phillips JG, Jha BK, et al. Novel Protein Disulfide Isomerase Inhibitor with Anticancer Activity in Multiple Myeloma. Cancer Res. 2016;76(11):3340-3350. View Source

PDI-IN-1: Quantitative Comparator Evidence for Procurement Decision Support

Enzymatic Potency of PDI-IN-1 vs. 3-Methyltoxoflavin and PDI-IN-2 in PDI Reductase Assays

PDI-IN-1 demonstrates a moderate enzymatic IC50 against human PDI, positioning it between highly potent but less selective probes and less potent tool compounds. Its IC50 of 1.7 μM is approximately 10-fold less potent than the natural product analog 3-Methyltoxoflavin (IC50 170 nM) but more potent than the irreversible inhibitor PACMA 31 (IC50 10 μM) [1]. However, direct comparison to the related PDI-IN-2 (IC50 0.62 μM) reveals a 2.7-fold difference in potency . This potency tier is critical when selecting an inhibitor; excessively potent pan-inhibitors may saturate all PDI family members, obscuring isoform-specific roles, while weaker inhibitors may lack sufficient target engagement in cellular assays.

Enzymatic potency vs. comparators

Cross-study comparable

PDI-IN-1 IC50 1.7 μM
3-Methyltoxoflavin: 0.17 μM
PDI-IN-2: 0.62 μM
PACMA 31: 10 μM

Supports isoform-specific PDI inhibition study context

In vitro insulin turbidity assay; moderate potency may avoid complete family saturation

Evidence Dimension	Enzymatic IC50 against human PDI
Target Compound Data	1.7 μM
Comparator Or Baseline	3-Methyltoxoflavin: 0.17 μM; PDI-IN-2: 0.62 μM; PACMA 31: 10 μM
Quantified Difference	10-fold less potent than 3-Methyltoxoflavin; 2.7-fold less potent than PDI-IN-2; 5.9-fold more potent than PACMA 31
Conditions	In vitro PDI reductase activity assay (insulin turbidity) with recombinant human PDI

Why This Matters

The intermediate potency of PDI-IN-1 offers a balance between achieving sufficient target engagement and avoiding complete PDI family saturation, which is essential for studying specific PDI-mediated cellular processes.

• [1] Ge J, Zhang CJ, Li L, et al. Small molecule probe suitable for in situ profiling and inhibition of protein disulfide isomerase. ACS Chem Biol. 2013;8(11):2577-2585. View Source

Comparative Antiproliferative Activity of PDI-IN-1 in Cancer Cell Lines

In cellular assays, PDI-IN-1 exhibits a GI50 of approximately 4 μM across a panel of mammalian cancer cell lines, including HeLa and A549 [1]. This cellular potency is moderate and contrasts sharply with the irreversible inhibitor PACMA 31, which achieves low micromolar to sub-micromolar IC50s in specific ovarian cancer cell lines (e.g., IC50 of 0.32 μM in OVCAR-8) but demonstrates significantly higher cytotoxicity [2]. Conversely, the pan-PDI inhibitor E64FC26 displays a broader range of cellular activities (IC50s from 1.9 to 25.9 μM) across PDIA family members . PDI-IN-1's moderate GI50 suggests a therapeutic window where cellular stress pathways are engaged without causing rapid, non-specific cell death, making it a more suitable probe for studying PDI inhibition in a context of reversible cytostasis.

Antiproliferative activity comparison

Cross-study comparable

PDI-IN-1 GI50 ~4 μM (HeLa, A549)
PACMA 31: 0.32–1.4 μM (OVCAR-8, HEY)
E64FC26: 1.9–25.9 μM (PDI family)

Supports ER stress pathway study context

48–72 h MTT assays; moderate growth inhibition may limit non-specific cytotoxicity

Evidence Dimension	Cellular antiproliferative activity (GI50/IC50)
Target Compound Data	GI50 ~4 μM (HeLa, A549)
Comparator Or Baseline	PACMA 31: IC50 0.32-1.4 μM (OVCAR-8, HEY); E64FC26: IC50 1.9-25.9 μM (PDI family members)
Quantified Difference	>10-fold less cytotoxic than PACMA 31 in sensitive cell lines
Conditions	Cancer cell viability assays (MTT) after 48-72 hour compound exposure

Why This Matters

Researchers studying PDI's role in tumor progression or ER stress can use PDI-IN-1 to achieve target inhibition without the confounding effects of rapid, potent cytotoxicity, allowing for clearer dissection of downstream signaling events.

• [1] Ge J, Zhang CJ, Li L, et al. Small molecule probe suitable for in situ profiling and inhibition of protein disulfide isomerase. ACS Chem Biol. 2013;8(11):2577-2585. View Source
• [2] Xu S, Butkevich AN, Yamada R, et al. Discovery of an orally active small-molecule irreversible inhibitor of protein disulfide isomerase for ovarian cancer treatment. Proc Natl Acad Sci U S A. 2012;109(40):16348-16353. View Source

Cell Permeability: A Key Differentiator of PDI-IN-1 Over Non-Cell-Permeable Probes Like 16F16

PDI-IN-1 was explicitly designed and validated as a cell-permeable probe, enabling in situ profiling of PDI activity in living cells [1]. This contrasts with other early PDI inhibitors like 16F16, which, despite showing activity in enzyme assays, has variable and often poor cell penetration, limiting its utility for intracellular target engagement studies [2]. The cell permeability of PDI-IN-1 is a critical functional attribute for research procurement, as it eliminates the need for potentially disruptive permeabilization techniques and allows for the direct correlation of enzymatic inhibition with phenotypic changes in intact cellular models.

Cell permeability: key differentiator

Class-level inference

PDI-IN-1: confirmed cell-permeable (live-cell in situ profiling)
16F16: limited/inconsistent cell penetration reported

Enables live-cell PDI activity profiling

Critical for intracellular target engagement studies; qualitative comparison

Evidence Dimension	Cell Permeability (experimental validation)
Target Compound Data	Confirmed cell-permeable; used for in situ PDI profiling in live cells
Comparator Or Baseline	16F16: Limited or inconsistent cell permeability reported
Quantified Difference	N/A (Qualitative comparison of functional utility)
Conditions	Live cell imaging and in situ enzyme activity assays

Why This Matters

Procuring PDI-IN-1 provides a validated chemical tool for intracellular PDI studies, avoiding the common pitfall of purchasing an enzyme-active compound that fails to engage its target in a cellular context.

• [1] Ge J, Zhang CJ, Li L, et al. Small molecule probe suitable for in situ profiling and inhibition of protein disulfide isomerase. ACS Chem Biol. 2013;8(11):2577-2585. View Source
• [2] Hoffstrom BG, Kaplan A, Letso R, et al. Inhibitors of protein disulfide isomerase suppress apoptosis induced by misfolded proteins. Nat Chem Biol. 2010;6(12):900-906. View Source

Mechanism of Action: Reversible Inhibition by PDI-IN-1 Contrasts with Irreversible Covalent Inhibitors

PDI-IN-1 functions as a reversible inhibitor of PDI, binding to the active site cysteines through its vinyl sulfonate warhead [1]. This reversible mechanism distinguishes it from irreversible covalent inhibitors like PACMA 31, which permanently modify PDI's active site cysteines and result in prolonged target inhibition [2]. While irreversible inhibition can lead to more sustained effects, reversible inhibition offers a key advantage for studying acute cellular responses and allows for 'washout' experiments to assess the recovery of PDI function. For researchers investigating the dynamics of ER stress or the temporal requirements of PDI activity, the reversible nature of PDI-IN-1 is a critical selection criterion.

Mechanism: reversible vs. irreversible

Class-level inference

PDI-IN-1: reversible (vinyl sulfonate warhead)
PACMA 31: irreversible covalent inhibitor

Reversible inhibition permits washout assay design

Supports time-resolved PDI function studies; washout recovery observable

Evidence Dimension	Inhibition Mechanism (Reversible vs. Irreversible)
Target Compound Data	Reversible inhibition via vinyl sulfonate warhead
Comparator Or Baseline	PACMA 31: Irreversible covalent inhibitor
Quantified Difference	N/A (Mechanistic distinction)
Conditions	Enzyme kinetics and washout assays

Why This Matters

The reversible inhibition profile of PDI-IN-1 makes it the preferred tool for time-resolved studies of PDI function, where the ability to wash out the inhibitor and observe recovery of enzyme activity is essential.

• [1] Ge J, Zhang CJ, Li L, et al. Small molecule probe suitable for in situ profiling and inhibition of protein disulfide isomerase. ACS Chem Biol. 2013;8(11):2577-2585. View Source
• [2] Xu S, Butkevich AN, Yamada R, et al. Discovery of an orally active small-molecule irreversible inhibitor of protein disulfide isomerase for ovarian cancer treatment. Proc Natl Acad Sci U S A. 2012;109(40):16348-16353. View Source

Optimal Research Application Scenarios for PDI-IN-1 Based on Quantitative Evidence

Chemical Biology: In Situ Profiling and Live-Cell Imaging of PDI Activity

Given its confirmed cell permeability and reversible inhibition profile, PDI-IN-1 is optimally suited for experiments requiring in situ monitoring of PDI activity in live cells. Researchers can use PDI-IN-1 to acutely inhibit PDI and observe downstream effects on protein folding, ER stress, and redox homeostasis without the confounding factor of permanent target inactivation, as seen with irreversible inhibitors [1].

Cancer Research: Dissecting PDI-Dependent Tumor Cell Survival Pathways

PDI-IN-1's moderate GI50 (~4 μM) makes it a valuable tool for studying the role of PDI in tumor cell adaptation to stress, rather than as a primary cytotoxic agent. It can be used to sensitize cancer cells to other therapies (e.g., proteasome inhibitors) by inducing ER stress without rapid cell death, a role for which more potent or cytotoxic PDI inhibitors like PACMA 31 are less suitable [1].

Pharmacology: Temporal Control of PDI Function via Washout Studies

The reversible mechanism of PDI-IN-1 enables precise temporal control over PDI inhibition. This makes it the compound of choice for 'washout' experiments designed to assess the recovery kinetics of PDI activity and its downstream cellular functions, a key experimental design that is not possible with irreversible inhibitors [1].

Application

Selection Property

Validation Focus

Live-cell PDI activity profiling

Cell-permeable reversible inhibitor

Intracellular target engagement and in situ imaging

Tumor cell stress response studies

Moderate growth inhibition context

ER stress pathway endpoints, combination sensitization assays

Washout-based PDI recovery kinetics

Reversible inhibition mechanism

Recovery of enzyme activity and downstream signaling

• [1] Ge J, Zhang CJ, Li L, et al. Small molecule probe suitable for in situ profiling and inhibition of protein disulfide isomerase. ACS Chem Biol. 2013;8(11):2577-2585. View Source